Cyclobutanesulfonamide

• IUPAC Name: cyclobutanesulfonamide
• InChI: InChI=1S/C4H9NO2S/c5-8(6,7)4-2-1-3-4/h4H,1-3H2,(H2,5,6,7)
• InChI Key: HYMXQESPSIAYCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)S(=O)(=O)N
• Molecular Formula: C4H9NO2S
• DSSTOX Substance ID: DTXSID20570371
• Molecular Weight: 135.19 g/mol
• CAS RN: 445305-91-9

Description

Cyclobutanesulfonamide is a chemical compound with the molecular formula C4H9NO2S. It belongs to the class of organosulfur compounds known as sulfonamides, which are characterized by the presence of a sulfonyl group (O=S=O) connected to an amine group (−NH2).

Scientific Research Applications

1. Synthesis of Cyclic Hydroxamic Acids

Cyclobutanesulfonamide derivatives, particularly cyclobutanone, have been used in the synthesis of cyclic hydroxamic acids. This synthesis involves the treatment of cyclobutanone with N-hydroxybenzenesulfonamide under basic conditions, yielding ring-expanded cyclic hydroxamic acids. This process is significant for its regio- and stereoselective insertion of the -NOH group into the more substituted position of substituted cyclobutanones, a key aspect in organic synthesis (Banerjee & King, 2009).

2. Bioactive Cyclobutane-Containing Alkaloids

Research has explored novel natural cyclobutane-containing alkaloids and their synthetic analogs, derived from terrestrial and marine species. These compounds exhibit a range of biological activities, including antimicrobial, antibacterial, and anticancer properties. The focus has been on their structures, origins, biosynthesis, photodimerization, and biological activities, showcasing their potential in pharmaceutical and medicinal chemistry (Dembitsky, 2007).

3. Artificial Sweeteners and Environmental Contamination

Studies have addressed the environmental impact of artificial sweeteners like cyclamate and acesulfame, which structurally incorporate cyclobutane moieties. These compounds have been detected in wastewater and drinking water, raising concerns about their persistence and potential ecological effects. Research has focused on their detection, behavior during wastewater treatment, and the formation of byproducts during water treatment processes (Lange et al., 2012).

4. Cyclobutanes in Drug Candidates

Cyclobutanes have found increasing use in medicinal chemistry due to their unique structural and chemical properties. They contribute to the development of drug candidates by improving metabolic stability, directing pharmacophore groups, and inducing conformational restriction. Their role in replacing larger cyclic systems and as aryl isosteres has been highlighted, indicating their utility in diverse therapeutic contexts (van der Kolk et al., 2022).

5. Tandem Catalysis for Asymmetric Coupling

Research has demonstrated the use of cyclobutanes in tandem catalysis for the asymmetric coupling of ethylene and enynes. This process facilitates the formation of complex chiral molecules from simple precursors, highlighting the role of cyclobutanes in organic and medicinal chemistry (Pagar & RajanBabu, 2018).

Mechanism of Action

Target of Action

Cyclobutanesulfonamide, like other sulfonamides, primarily targets the dihydropteroate synthetase enzyme . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for the growth and multiplication of bacteria .

Mode of Action

Cyclobutanesulfonamide acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this reaction, Cyclobutanesulfonamide prevents the synthesis of folic acid, thereby inhibiting bacterial growth .

Biochemical Pathways

The primary biochemical pathway affected by Cyclobutanesulfonamide is the folic acid metabolism cycle . By inhibiting the enzyme dihydropteroate synthetase, Cyclobutanesulfonamide disrupts this pathway, leading to a deficiency of folic acid in the bacteria . This deficiency hampers the synthesis of nucleic acids and proteins, thereby inhibiting bacterial growth .

Pharmacokinetics

This allows for the maintenance of adequate blood levels for extended periods . The ADME (Absorption, Distribution, Metabolism, Excretion) properties of Cyclobutanesulfonamide would likely impact its bioavailability, efficacy, and duration of action .

Result of Action

The primary result of Cyclobutanesulfonamide’s action is the inhibition of bacterial growth . By disrupting folic acid synthesis, it prevents the bacteria from producing essential components like nucleic acids and proteins . This inhibits the bacteria’s ability to grow and multiply, thereby helping to control bacterial infections .

Action Environment

The action, efficacy, and stability of Cyclobutanesulfonamide can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances that may interact with the drug, and the resistance mechanisms of the bacteria . .

Safety and Hazards

Cyclobutanesulfonamide is classified as having acute toxicity when ingested. It may cause skin irritation, serious eye irritation, and respiratory irritation.